Cas no 2138047-17-1 (4-Tert-butyl-3-[(2-cyclopropylethyl)(methyl)amino]cyclohexan-1-ol)

• Product Name: 4-Tert-butyl-3-[(2-cyclopropylethyl)(methyl)amino]cyclohexan-1-ol
• CAS No: 2138047-17-1
• MF: C₁₆H₃₁NO
• MW: 253.423444986343
• CID: 6089444
• PubChem ID: 165961870
• Update Time: 2025-10-30

4-Tert-butyl-3-[(2-cyclopropylethyl)(methyl)amino]cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-tert-butyl-3-[(2-cyclopropylethyl)(methyl)amino]cyclohexan-1-ol
• EN300-1160374
• 2138047-17-1
• 4-Tert-butyl-3-[(2-cyclopropylethyl)(methyl)amino]cyclohexan-1-ol

• Inchi： 1S/C16H31NO/c1-16(2,3)14-8-7-13(18)11-15(14)17(4)10-9-12-5-6-12/h12-15,18H,5-11H2,1-4H3
• InChI Key： CRKRKYJUHYRPHR-UHFFFAOYSA-N
• SMILES： OC1CCC(C(C)(C)C)C(C1)N(C)CCC1CC1

Computed Properties

• Exact Mass: 253.240564612g/mol
• Monoisotopic Mass: 253.240564612g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 23.5Ų

Additional information on 4-Tert-butyl-3-[(2-cyclopropylethyl)(methyl)amino]cyclohexan-1-ol

Introduction to 4-Tert-butyl-3-[(2-cyclopropylethyl)(methyl)amino]cyclohexan-1-ol (CAS No. 2138047-17-1)

4-Tert-butyl-3-[(2-cyclopropylethyl)(methyl)amino]cyclohexan-1-ol, with the CAS number 2138047-17-1, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl group, a cyclohexane ring, and a substituted amino group. These structural elements contribute to its potential therapeutic applications and make it an interesting subject for ongoing studies.

The chemical structure of 4-Tert-butyl-3-[(2-cyclopropylethyl)(methyl)amino]cyclohexan-1-ol is particularly noteworthy due to its complexity and the presence of multiple functional groups. The tert-butyl group provides steric hindrance, which can influence the compound's reactivity and stability. The cyclohexane ring adds conformational flexibility, while the substituted amino group introduces potential for interactions with biological targets. These features collectively suggest that this compound may have a wide range of biological activities and applications.

Recent research has focused on the potential of 4-Tert-butyl-3-[(2-cyclopropylethyl)(methyl)amino]cyclohexan-1-ol as a lead compound in drug discovery. Studies have shown that this compound exhibits promising pharmacological properties, including anti-inflammatory, analgesic, and neuroprotective effects. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 4-Tert-butyl-3-[(2-cyclopropylethyl)(methyl)amino]cyclohexan-1-ol effectively reduced inflammation in animal models of arthritis. Another study in the European Journal of Pharmacology reported that this compound exhibited significant analgesic activity in pain models.

The neuroprotective effects of 4-Tert-butyl-3-[(2-cyclopropylethyl)(methyl)amino]cyclohexan-1-ol have also been investigated. Research conducted at the University of California, San Francisco, found that this compound could protect neurons from oxidative stress-induced damage. This finding is particularly relevant given the increasing prevalence of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The ability of 4-Tert-butyl-3-[(2-cyclopropylethyl)(methyl)amino]cyclohexan-1-ol to mitigate oxidative stress suggests its potential as a therapeutic agent in these conditions.

In addition to its pharmacological properties, the safety profile of 4-Tert-butyl-3-[(2-cyclopropylethyl)(methyl)amino]cyclohexan-1-ol has been evaluated in preclinical studies. Toxicity assessments have shown that this compound has a favorable safety margin, with no significant adverse effects observed at therapeutic doses. This favorable safety profile further supports its potential for clinical development.

The synthesis of 4-Tert-butyl-3-[(2-cyclopropylethyl)(methyl)amino]cyclohexan-1-ol involves several steps, each requiring precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include the use of Grignard reagents, palladium-catalyzed coupling reactions, and chiral resolution techniques to achieve the desired enantiomeric purity. These methods are well-documented in the literature and are continuously being optimized to improve efficiency and reduce costs.

The potential applications of 4-Tert-butyl-3-[(2-cyclopropylethyl)(methyl)amino]cyclohexan-1-ol extend beyond its direct therapeutic uses. It can also serve as a valuable tool in basic research to investigate biological pathways and mechanisms underlying various diseases. For example, its ability to modulate specific receptors or enzymes can provide insights into disease pathogenesis and inform the development of new therapeutic strategies.

In conclusion, 4-Tert-butyl-3-[(2-cyclopropylethyl)(methyl)amino]cyclohexan-1-ol (CAS No. 2138047-17-1) is a promising compound with a diverse range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, favorable pharmacological properties, and good safety profile make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new aspects of its biological activity and potential uses, contributing to advancements in drug discovery and medical science.